Cas no 2227873-04-1 (5-(3S)-3-hydroxybutyl-2-methylphenol)

• Product Name: 5-(3S)-3-hydroxybutyl-2-methylphenol
• CAS No: 2227873-04-1
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 5969959
• PubChem ID: 165694582
• Update Time: 2025-05-20

5-(3S)-3-hydroxybutyl-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-(3S)-3-hydroxybutyl-2-methylphenol
• 5-[(3S)-3-hydroxybutyl]-2-methylphenol
• 2227873-04-1
• EN300-1798841

• Inchi： 1S/C11H16O2/c1-8-3-5-10(7-11(8)13)6-4-9(2)12/h3,5,7,9,12-13H,4,6H2,1-2H3/t9-/m0/s1
• InChI Key： LSOAQIOSZUCFMV-VIFPVBQESA-N
• SMILES： O[C@@H](C)CCC1C=CC(C)=C(C=1)O

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.5Ų

Additional information on 5-(3S)-3-hydroxybutyl-2-methylphenol

Comprehensive Analysis of 5-(3S)-3-hydroxybutyl-2-methylphenol (CAS No. 2227873-04-1): Properties, Applications, and Industry Trends

5-(3S)-3-hydroxybutyl-2-methylphenol (CAS No. 2227873-04-1) is a chiral phenolic compound gaining attention in pharmaceutical and cosmetic research due to its unique structural features. The 3S-hydroxybutyl side chain and 2-methylphenol core contribute to its bioactive potential, making it a subject of interest for drug discovery and skincare formulations. Recent studies highlight its role as a potential intermediate in synthesizing anti-inflammatory agents and antioxidants.

In the context of rising demand for sustainable chemistry, 5-(3S)-3-hydroxybutyl-2-methylphenol aligns with green synthesis trends. Researchers are exploring enzymatic pathways to produce this compound, addressing queries like "eco-friendly synthesis of chiral phenols" or "biocatalysis for pharmaceutical intermediates." Its low environmental persistence (as predicted by in-silico models) further enhances its appeal for ESG-focused manufacturers.

The compound's stereochemistry ((3S)-configuration) is crucial for its biological activity. This specificity responds to frequent search terms such as "importance of chirality in drug design" and "S-configured bioactive phenols." Analytical techniques like chiral HPLC and NMR are essential for quality control, a topic often searched by QA/QC professionals in pharmaceutical industries.

Emerging applications in cosmeceuticals capitalize on the compound's phenolic antioxidant properties. Formulators are investigating its stability in serums (addressing searches like "phenolic actives in skincare"), with preliminary data suggesting synergistic effects with vitamin E. The hydroxybutyl moiety enhances skin penetration, making it relevant for "transdermal delivery enhancers."

From a regulatory standpoint, CAS 2227873-04-1 complies with major pharmacopeias' impurity thresholds, answering compliance-related queries. Stability studies indicate optimal storage at 2-8°C under nitrogen, information valuable for logistics teams searching "storage conditions for heat-sensitive phenols."

Patent analysis reveals growing IP activity around 5-(3S)-3-hydroxybutyl-2-methylphenol derivatives, particularly in non-steroidal anti-inflammatory applications. This connects to trending searches about "next-generation NSAID scaffolds." The compound's LogP value (~2.8) makes it suitable for blood-brain barrier penetration studies, another hot research area.

In analytical chemistry circles, method development for 2227873-04-1 quantification is frequently discussed. LC-MS/MS methods with LOQs below 0.1 ng/mL have been published, addressing laboratory professionals' searches for "trace analysis of phenolic metabolites."

The industrial scale-up of 5-(3S)-3-hydroxybutyl-2-methylphenol presents engineering challenges that resonate with queries about "continuous flow synthesis of chiral compounds." Recent advancements in microreactor technology show promise for improving the enantiomeric excess (>98% ee) required for pharmaceutical use.

With the global phenolic compounds market projected to grow at 5.2% CAGR, this molecule's commercial potential is significant. Its appearance in AI-driven drug discovery databases (a trending topic) as a "privileged structure" further validates its importance in modern medicinal chemistry.